Cas no 951442-77-6 (2,5-Dimethoxyphenethylamine-d6)

2,5-Dimethoxyphenethylamine-d6 structure
951442-77-6 structure
Product Name:2,5-Dimethoxyphenethylamine-d6
CAS No:951442-77-6
MF:C10H15NO2
MW:187.268573045731
CID:1064584
PubChem ID:16096481
Update Time:2025-04-20

2,5-Dimethoxyphenethylamine-d6 Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dimethoxyphenethylamine-d6
    • 2,4-DIMETHOXYCINNAMIC ACID
    • CID 16096481
    • 951442-77-6
    • 2-[2,5-Bis(trideuteriomethoxy)phenyl]ethanamine
    • Inchi: 1S/C10H15NO2/c1-12-9-3-4-10(13-2)8(7-9)5-6-11/h3-4,7H,5-6,11H2,1-2H3/i1D3,2D3
    • InChI Key: WNCUVUUEJZEATP-WFGJKAKNSA-N
    • SMILES: O(C([2H])([2H])[2H])C1C=CC(=CC=1CCN)OC([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 181.11000
  • Monoisotopic Mass: 187.147939197g/mol
  • Isotope Atom Count: 6
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48000
  • LogP: 1.90530
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